Cas no 554-77-8 (Mercurate(1-),chloro(4-sulfonatophenyl)-, hydrogen (1:1))

• Product Name: Mercurate(1-),chloro(4-sulfonatophenyl)-, hydrogen (1:1)
• CAS No: 554-77-8
• MF: C₆H₅ClHgO₃S
• MW: 393.210096120834
• CID: 369450
• PubChem ID: 11136
• Update Time: 2025-04-19

Mercurate(1-),chloro(4-sulfonatophenyl)-, hydrogen (1:1) Chemical and Physical Properties

Names and Identifiers

• Mercurate(1-),chloro(4-sulfonatophenyl)-, hydrogen (1:1)
• chloro-(4-sulfophenyl)mercury
• PCMPS , CID: 11136
• 4-Chloromercuribenzenesulfonate
• AI3-51823
• chloro(4-sulfonatophenyl)mercury
• chloro(4-sulfophenyl)mercury
• Chloromercuriphenylsulfonate
• Mercurate(1-), chloro(4-sulfonatophenyl)-, hydrogen
• Mercury, chloro(4-sulfophenyl)-
• p-Chloromercuribenzenesulfonate
• p-Chloromercuriphenylsulfonate
• PCMBS
• Q27088254
• GTPL1773
• PCMPS
• p-chloromercuribenzenesulfonic acid
• L024007
• para-Chloromercuriphenylsulfonate
• UNII-5YIN07W42H
• 4-chloromercuribenzenesulfonic acid
• SCHEMBL131850
• DTXSID60203954
• FT-0696917
• CHEBI:33206
• 4 Chloromercuribenzenesulfonate
• 554-77-8

• Inchi： 1S/C6H5O3S.ClH.Hg/c7-10(8,9)6-4-2-1-3-5-6;;/h2-5H,(H,7,8,9);1H;/q;;+1/p-1
• InChI Key： XXEBDPRHFAWOND-UHFFFAOYSA-M
• SMILES： [Hg](C1C=CC(=CC=1)S(=O)(=O)O)Cl

Computed Properties

• Exact Mass: 387.93085
• Monoisotopic Mass: 393.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 54.37

Mercurate(1-),chloro(4-sulfonatophenyl)-, hydrogen (1:1) Security Information

• Hazard Category Code： 26/27/28-33-50/53
• Safety Instruction： 13-28-36-45-60-61
• Hazardous Material Identification：